Cas no 78271-43-9 (2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine)
78271-43-9 structure
Product Name:2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
CAS No:78271-43-9
MF:C14H16N2S2
MW:276.420240402222
CID:984150
PubChem ID:338378
Update Time:2025-04-20
2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
- AC1L7NQ6
- NSC360475
- NSC-360475
- 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane
- 78271-43-9
- DTXSID90320502
- 2,2'-[Ethane-1,2-diylbis(sulfanediylmethylene)]dipyridine
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- Inchi: 1S/C14H16N2S2/c1-3-7-15-13(5-1)11-17-9-10-18-12-14-6-2-4-8-16-14/h1-8H,9-12H2
- InChI Key: FINZHYUQKDOCLR-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CN=1)CCSCC1C=CC=CN=1
Computed Properties
- Exact Mass: 276.07568
- Monoisotopic Mass: 276.07549087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 25.78
- LogP: 3.64320
2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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